Cas no 83563-02-4 (Hexadecanoic acid, 15-methyl-3-[(13-methyl-1-oxotetradecyl)oxy]-)

• Product name: Hexadecanoic acid, 15-methyl-3-[(13-methyl-1-oxotetradecyl)oxy]-
• CAS No: 83563-02-4
• MF: C₃₂H₆₂O₄
• MW: 510.83228
• CID: 669045
• PubChem ID: 20216755

Hexadecanoic acid, 15-methyl-3-[(13-methyl-1-oxotetradecyl)oxy]- Chemical and Physical Properties

Names and Identifiers

• Hexadecanoic acid, 15-methyl-3-[(13-methyl-1-oxotetradecyl)oxy]-
• 15-methyl-3-(13-methyltetradecanoyloxy)hexadecanoic acid
• 83563-02-4
• SCHEMBL10799475
• 15-METHYL-3-[(13-METHYLTETRADECANOYL)OXY]HEXADECANOIC ACID
• DTXSID00603717
• JKUQUGBLNYRQLK-UHFFFAOYSA-N

• Inchi： InChI=1S/C32H62O4/c1-28(2)23-19-15-11-7-5-9-13-17-21-25-30(27-31(33)34)36-32(35)26-22-18-14-10-6-8-12-16-20-24-29(3)4/h28-30H,5-27H2,1-4H3,(H,33,34)
• InChI Key： JKUQUGBLNYRQLK-UHFFFAOYSA-N
• SMILES： CC(C)CCCCCCCCCCCC(CC(=O)O)OC(=O)CCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 510.46481045g/mol
• Monoisotopic Mass: 510.46481045g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 36
• Rotatable Bond Count: 28
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų
• XLogP3: 13.1